Cas no 1227465-73-7 (2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one)

• Product Name: 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
• CAS No: 1227465-73-7
• MF: C₈H₁₃N₃O
• MW: 167.208321332932
• CID: 1088138
• PubChem ID: 50944317
• Update Time: 2025-09-23

2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one
• 2-methyl-1,3,8-triazaspiro[4.5]dec-1-en-4-one(SALTDATA: 1.95HCl 0.1H2O)
• AKOS006334781
• SCHEMBL16358641
• 1227465-73-7
• D75204
• 2-Methyl-1,3,8-triazaspiro[4.5]dec-2-en-4-one
• SCHEMBL17113462
• CS-0091746

• MDL： MFCD14702883
• Inchi： 1S/C8H13N3O/c1-6-10-7(12)8(11-6)2-4-9-5-3-8/h9H,2-5H2,1H3,(H,10,11,12)
• InChI Key： LIHYKPPYVODWRY-UHFFFAOYSA-N
• SMILES： O=C1C2(CCNCC2)N=C(C)N1

Computed Properties

• Exact Mass: 167.106
• Monoisotopic Mass: 167.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.5A^2
• XLogP3: -0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives